Cas no 2168062-45-9 (1-imino-1lambda6,4-thiazepan-1-one)

• Product Name: 1-imino-1lambda6,4-thiazepan-1-one
• CAS No: 2168062-45-9
• MF: C₅H₁₂N₂OS
• MW: 148.226579666138
• CID: 4711211
• PubChem ID: 132398931
• Update Time: 2025-07-19

1-imino-1lambda6,4-thiazepan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Imino-1l6,4-thiazepane 1-oxide
• 1-imino-1lambda6,4-thiazepan-1-one

• Inchi： 1S/C5H12N2OS/c6-9(8)4-1-2-7-3-5-9/h6-7H,1-5H2
• InChI Key： FUSYYLFJCAZREL-UHFFFAOYSA-N
• SMILES： S1(CCNCCC1)(=N)=O

Computed Properties

• Exact Mass: 148.06703418 g/mol
• Monoisotopic Mass: 148.06703418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.23
• XLogP3: 0.6
• Topological Polar Surface Area: 61.3

Additional information on 1-imino-1lambda6,4-thiazepan-1-one

Professional Introduction to Compound with CAS No. 2168062-45-9 and Product Name: 1-imino-1lambda6,4-thiazepan-1-one

The compound identified by the CAS number 2168062-45-9 and the product name 1-imino-1lambda6,4-thiazepan-1-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique thiazepanone core structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of an imino group and specific lambda functionalities suggests a rich chemical reactivity that could be exploited for developing novel therapeutic agents.

In recent years, the exploration of thiazepanone derivatives has been extensively studied for their pharmacological properties. Thiazepanones are known for their structural versatility and biological activity, making them valuable scaffolds for drug design. The compound 1-imino-1lambda6,4-thiazepan-1-one specifically incorporates a nitrogen atom within its ring system, which can participate in various hydrogen bonding interactions and metal coordination events. These features are particularly relevant in the context of designing small-molecule inhibitors or modulators of protein targets.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding modes. The imino group, for instance, can act as a hydrogen bond acceptor or donor, depending on the local environment within the binding pocket of a target protein. This dual functionality enhances the compound's ability to dock into specific sites on proteins, thereby increasing its binding affinity and selectivity. Such characteristics are highly desirable in the development of drugs that require precise interaction with biological macromolecules.

Recent studies have highlighted the importance of thiazepanone derivatives in addressing various therapeutic challenges. For example, research has demonstrated that certain thiazepanone-based compounds exhibit inhibitory activity against enzymes involved in inflammatory pathways. The compound 1-imino-1lambda6,4-thiazepan-1-one could potentially be explored for its ability to modulate such pathways, offering a promising lead for further development. Additionally, its structural motif suggests that it might interact with DNA or RNA-binding proteins, which are critical targets in oncology and neurodegenerative diseases.

The synthesis of 1-imino-1lambda6,4-thiazepan-1-one involves sophisticated organic transformations that highlight the synthetic prowess required to construct complex heterocyclic frameworks. The introduction of the imino group and lambda functionalities necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access such complex molecules more efficiently, facilitating their exploration in drug discovery programs.

In terms of pharmacokinetic properties, thiazepanone derivatives often exhibit favorable solubility and metabolic stability, which are crucial factors for drug development. The compound 1-imino-1lambda6,4-thiazepan-1-one is expected to possess similar attributes, making it a viable candidate for further preclinical evaluation. Studies have shown that thiazepanone-based drugs can cross biological membranes effectively, ensuring adequate bioavailability. This property is particularly important for oral formulations, which are preferred due to their ease of administration.

The potential applications of 1-imino-1lambda6,4-thiazepan-1-one extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in materials science and biotechnology. For instance, it could be employed as a ligand in metal-organic frameworks (MOFs) or as a component in sensor systems designed for detecting biological molecules. The ability of this compound to form stable complexes with metals also opens up possibilities for applications in catalysis and industrial processes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-imino-1lambda6,4-thiazepan-1-one will play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and biological activity makes this class of molecules particularly promising for innovation. Future studies should focus on optimizing synthetic routes, evaluating pharmacological profiles, and exploring novel applications to fully harness the potential of thiazepanone derivatives.

In conclusion, the compound with CAS No. 2168062-45-9 and the product name 1-imino-1lambda6,4-thiazepan-1-one represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly contribute to the development of innovative therapies that improve human health.